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Compound of Interest

Compound Name: Z-Devd-amc

Cat. No.: B12407115 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling Z-Devd-amc, a fluorogenic substrate for caspase-3. By offering clear,

procedural guidance, we aim to be your preferred source for laboratory safety information,

building a foundation of trust that extends beyond the product itself.

Z-Devd-amc, or N-Benzyloxycarbonyl-Asp(OMe)-Glu(OMe)-Val-Asp(OMe)-7-amido-4-

methylcoumarin, is a crucial tool for studying apoptosis. Its handling requires a thorough

understanding of its properties and the associated safety protocols to minimize risk and ensure

experimental integrity.

Personal Protective Equipment (PPE)
When handling Z-Devd-amc, a comprehensive approach to personal protection is non-

negotiable. The following table summarizes the recommended PPE based on the potential

hazards.
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Body Part Required PPE Rationale

Eyes/Face
Tight-sealing safety goggles,

Face shield

Protects against splashes and

dust.

Hands
Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact with the

compound.

Body

Laboratory coat, Disposable

protective suit (if handling

large quantities or in case of

spill)

Protects against contamination

of personal clothing.

Respiratory

Air-purifying respirator (if dust

is generated), Use in a well-

ventilated area or with local

exhaust ventilation

Minimizes inhalation of the

powdered compound.[1]

Hazard Identification and Safety Precautions
While Z-Devd-amc is not classified as a hazardous substance, it is crucial to handle it with care

as with any chemical reagent. The primary routes of exposure are skin contact, eye contact,

and inhalation of the powder form.

General Handling Precautions:

Avoid contact with skin, eyes, or clothing.[1]

Do not breathe dust, fume, gas, mist, vapors, or spray.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash contaminated clothing before reuse.[1]

Use with local exhaust ventilation.[1]
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In the event of a spill, immediate and appropriate action is critical to prevent contamination and

exposure.

Spill Response:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Cover the powder spill with a plastic sheet or tarp to minimize spreading.[1]

Absorb: For solutions, use an inert absorbent material to soak up the spill.[1]

Collect: Mechanically take up the spilled material, placing it in appropriate, properly labeled

containers for disposal.[1] Avoid creating dust.[1]

Clean: Thoroughly clean the contaminated surfaces. After cleaning, flush away traces with

water.[1]

Disposal Plan:

Dispose of Z-Devd-amc and any contaminated materials in accordance with local, state, and

federal regulations.

Sweep up and shovel spilled material into suitable containers for disposal.[1]

The following workflow illustrates the general procedure for handling and disposing of Z-Devd-
amc.
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Handling Z-Devd-amc

Disposal of Z-Devd-amc

Preparation:
- Don appropriate PPE

- Work in a ventilated area

Weighing:
- Handle powder carefully to avoid dust

Dissolution:
- Dissolve in appropriate solvent (e.g., DMSO)

Experimental Use:
- Add to assay as per protocol

Collect Waste:
- Unused reagent

- Contaminated consumables

Post-Experiment

Label Waste Container:
- Clearly identify contents

Store Waste:
- In a designated, secure area

Dispose:
- According to institutional and local regulations

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caspase-3 Activity Detection
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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